Cas no 85685-99-0 ( )

  structure

Product Name: 

CAS No:85685-99-0

Molecular Formula:C₂₇H₂₆OP₂

Molecular Weight:428.442268848419

MDL:MFCD03412077

CID:872761

PubChem ID:3336369

  Properties

Names and Identifiers

- 3-diphenylphosphorylpropyl(diphenyl)phosphane
- 1,3-Bis(diphenylphosphino)propane Monooxide
- 1,3-Bis(diphenylphosphino)propane monoxide
- [3-(Diphenylphosphino)propyl]diphenylphosphine oxide (ACI)
- 1,3-Bis(diphenylphosphino)propane oxide
- Ph2PCH2CH2CH2P(O)Ph2
- 1,3-Bis(diphenylphosphino)propane monooxide, 97%
- AKOS015913733
- [3-(Diphenylphosphanyl)propyl](oxo)diphenyl-lambda~5~-phosphane
- ZZDVOUAZWJNTRE-UHFFFAOYSA-N
- CS-0086882
- [3-(DIPHENYLPHOSPHOROSO)PROPYL]DIPHENYLPHOSPHANE
- SCHEMBL3263949
- 85685-99-0
- DTXSID40391580
- MFCD03412077
- +Expand
- MDL： MFCD03412077
- InChIKey： ZZDVOUAZWJNTRE-UHFFFAOYSA-N
- Inchi： 1S/C27H26OP2/c28-30(26-18-9-3-10-19-26,27-20-11-4-12-21-27)23-13-22-29(24-14-5-1-6-15-24)25-16-7-2-8-17-25/h1-12,14-21H,13,22-23H2
- SMILES： O=P(CCCP(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 428.14600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 8
Monoisotopic Mass: 428.14588944g/mol
Heavy Atom Count: 30
Complexity: 483
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.7
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 17.1Å²

Experimental Properties

LogP: 5.52350
PSA: 40.47000
Melting Point: 105-107 ºC
Color/Form: Not available
Solubility: Not available

  Security Information

WGK Germany：3

  Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

  Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DYK-1g	1,3-Bis(diphenylphosphino)propane monooxide	85685-99-0	min. 97%	1g	$113.00	2024-04-21
A2B Chem LLC	AB57260-1g	1,3-Bis(diphenylphosphino)propane monooxide	85685-99-0	97%	1g	$114.00	2024-04-19
abcr	AB153477-1 g	1,3-Bis(diphenylphosphino)propane monooxide, 97%; .	85685-99-0	97%	1 g	€104.10	2023-07-20
Ambeed	A888140-5g	1,3-Bis(diphenylphosphino)propane monooxide	85685-99-0	98%	5g	$502.0	2024-08-02
BAI LING WEI Technology Co., Ltd.	15-0449-1g	1,3-Bis(diphenylphosphino)propane monooxide, min. 97%	85685-99-0	min. 97%	1g	￥ 1155
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0449-1g	1,3-Bis(diphenylphosphino)propanemonooxide,min.97%	85685-99-0	min.97%	1g	912CNY
SHENG KE LU SI SHENG WU JI SHU	sc-222927-5 g	1,3-Bis(diphenylphosphino)propane monooxide,	85685-99-0		5g	￥2151.00
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	601077-5g		85685-99-0	97%	5g	¥2976.0	2024-07-19

  Synthesis

Synthetic Circuit 1

158051-97-9

96-33-3

85685-99-0

Reaction Conditions

1.1 Solvents: Acetone-d6

Reference

Rate and mechanism of the reaction of alkenes with aryl palladium complexes ligated by a bidentate P,P ligand in Heck reactions

Amatore, Christian; et al, Chemistry - A European Journal, 2007, 13(7), 2002-2011

Synthetic Circuit 2

6737-42-4

85685-99-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane , Water

Reference

Synthesis of Hemilabile Phosphine-Phosphine Oxide Ligands via the Highly Selective Pd-Catalyzed Mono-oxidation of Bidentate Phosphines: Scope, Limitations, and Mechanism

Grushin, Vladimir V., Organometallics, 2001, 20(18), 3950-3961

Synthetic Circuit 3

6737-42-4

85685-99-0

Reaction Conditions

1.1 Reagents: 1,2-Dibromoethane , Sodium hydroxide Catalysts: Palladium diacetate Solvents: 1,2-Dichloroethane , Water ; 6 h, reflux

Reference

Diastereoselective Rhodium Catalyzed [4 + 2] Cycloisomerization of Allenes

Li, Jun; et al, Organic Letters, 2021, 23(8), 2911-2914

Synthetic Circuit 4

6737-42-4

85685-99-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Dichloromethane , Water ; 5 min, rt
2.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ; 0 °C; 30 min, 0 °C
2.2 Reagents: 1-Pentanethiol , Diisopropylethylamine ; 0 °C → rt; 16 h, rt

Reference

Selective mono reduction of bis-phosphine oxides under mild conditions

Petersson, Maria J.; et al, Chemical Communications (Cambridge, 2008, (37), 4493-4494

Synthetic Circuit 5

16524-41-7

85685-99-0

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Dichloromethane ; 0 °C; 30 min, 0 °C
1.2 Reagents: 1-Pentanethiol , Diisopropylethylamine ; 0 °C → rt; 16 h, rt

Reference

Selective mono reduction of bis-phosphine oxides under mild conditions

Petersson, Maria J.; et al, Chemical Communications (Cambridge, 2008, (37), 4493-4494

Synthetic Circuit 6

1233222-59-7

85685-99-0

Reaction Conditions

1.1 Solvents: Acetonitrile ; rt

Reference

Photoreduction of carbonate in a copper(I) complex

Kunkely, Horst; et al, Inorganic Chemistry Communications, 2010, 13(1), 137-138

Synthetic Circuit 7

6737-42-4

497-19-8

85685-99-0

Reaction Conditions

1.1 Reagents: Tetrakis(acetonitrile)copper(1+) hexafluorophosphate Solvents: Methanol , Acetonitrile ; 6 d, rt
2.1 Solvents: Acetonitrile ; rt

Reference

Photoreduction of carbonate in a copper(I) complex

Kunkely, Horst; et al, Inorganic Chemistry Communications, 2010, 13(1), 137-138

Synthetic Circuit 8

6737-42-4

85685-99-0

16524-41-7

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Chloroform-d

Reference

31P NMR spectroscopic analysis on photooxidation of 1,n-bis(diphenylphosphino)alkanes with the aid of DFT calculations

Yasui, Shinro ; et al, Journal of Physical Organic Chemistry, 2020, 33(4),

Synthetic Circuit 9

2360873-90-9

79230-20-9

6737-42-4

85685-99-0

2360873-94-3

79230-20-9

2360873-92-1

79230-20-9

Reaction Conditions

1.1 Solvents: Toluene ; 24 h, 100 °C

Reference

Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex

Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

Synthetic Circuit 10

79230-20-9

53432-10-3

845821-92-3

85685-99-0

2360873-94-3

79230-20-9

2360873-92-1

79230-20-9

Reaction Conditions

1.1 -
2.1 Solvents: Toluene ; 24 h, 100 °C

Reference

Direct oxide transfer from an η2-keto ligand to generate a cobalt PCcarbeneP(O) pincer complex

Sung, Simon; et al, Dalton Transactions, 2019, 48(27), 9920-9924

  Raw materials

  Preparation Products

  Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:85685-99-0)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

  Related Literature

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Integr. Biol., 2009,1, 490-490
2. Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†

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3. The thermal expansion properties of halogen bond containing 1,4 dioxane halogen complexes†

W. G. Marshall,R. H. Jones CrystEngComm, 2019,21, 5269-5277
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8. A salt-concentrated electrolyte for aqueous ammonium-ion hybrid batteries†

Jianming Meng,Jing Wang,Peng Hei,Chang Liu,Mengxue Li,Yulai Lin Chem. Sci., 2024,15, 220-229
9. First-principles study of lithium ion migration in lithium transition metal oxides with spinel structure

Mayumi Kaneko,Masataka Wakihara Phys. Chem. Chem. Phys., 2012,14, 13963-13970
10. Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†

Marta Marin-Luna,Angel Vidal,Delia Bautista,Raul-Angel Orenes,Mateo Alajarin Org. Biomol. Chem., 2015,13, 8420-8424

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(CAS:85685-99-0) 

Purity:99%

Quantity:5g

Price($):452.0

Cas no 85685-99-0 (&nbsp;)

&nbsp; Properties

Names and Identifiers

Computed Properties

Experimental Properties

&nbsp; Security Information

&nbsp; Customs Data

China Customs Code:

Overview:

Summary:

&nbsp; Price

&nbsp; Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

&nbsp; Raw materials

&nbsp; Preparation Products

&nbsp; Suppliers

&nbsp; Related Literature

85685-99-0 (&nbsp;) Related Products

Cas no 85685-99-0 ( )

Properties

Security Information

Customs Data

Price

Synthesis

Raw materials

Preparation Products

Suppliers

Related Literature

85685-99-0 ( ) Related Products